![molecular formula C10H9F3O B024422 3-(Trifluoromethyl)benzenepropanal CAS No. 21172-41-8](/img/structure/B24422.png)
3-(Trifluoromethyl)benzenepropanal
Overview
Description
3-(Trifluoromethyl)benzenepropanal, commonly referred to as 3-TFMBP, is a chemical compound that is widely used in the synthesis of organic compounds and in the study of its biochemical and physiological effects. It is a versatile compound with a wide range of applications in the laboratory setting, making it an invaluable tool for scientific research.
Scientific Research Applications
Supramolecular Chemistry : Benzene-1,3,5-tricarboxamides (BTAs), related to 3-(Trifluoromethyl)benzenepropanal, are used as supramolecular building blocks with applications in nanotechnology, polymer processing, and biomedicine. These compounds have the potential for commercial applications due to their versatile nature (Cantekin, de Greef, & Palmans, 2012).
Medicine and Pesticide Production : The optimized synthesis of 3-trifluoromethyl phenol from trifluoromethyl benzene, a compound closely related to this compound, improves yield and purity. This makes it a valuable intermediate for medicine and pesticide production (Zhang, 2010).
Perfume Industry : A study successfully synthesized 3-benzenepropanal from 1,3-dimethyl-2-(2-phenylethyl)-benzimidazolium salt, providing a novel method for preparing perfume aldehydes from carboxylic acids (Liang, 2009).
Organic Chemistry : In a study, 10-I-3 hypervalent iodine trifluoromethylation reagent reacts with phenols to produce 1,3,5-trimethyl-2-(trifluoromethoxy)benzene as a byproduct, demonstrating the trifluoromethylation occurring at ortho- and para-positions of the phenol ring (Stanek, Koller, & Togni, 2008).
Electrochemistry : 1,3,5-Tri(anthracen-10-yl)-benzene-centered starburst oligofluorenes, which are structurally related to this compound, exhibit strong absorption in UV-vis and blue fluorescence emission. Their electrochemical behaviors are likely tuned by the fluorene arms (Qi et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . The trifluoromethyl group can participate in various biochemical reactions, particularly in the trifluoromethylation of carbon-centered radical intermediates .
Cellular Effects
Compounds with trifluoromethyl groups have been shown to play important roles in pharmaceuticals and agrochemicals . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The trifluoromethyl group can participate in various biochemical reactions, particularly in the trifluoromethylation of carbon-centered radical intermediates . This suggests that 3-(Trifluoromethyl)benzenepropanal may exert its effects at the molecular level through similar mechanisms.
Temporal Effects in Laboratory Settings
It is known that the compound is an oil that is soluble in chloroform and should be stored at -20° C .
Metabolic Pathways
The trifluoromethyl group can participate in various biochemical reactions, particularly in the trifluoromethylation of carbon-centered radical intermediates .
Properties
IUPAC Name |
3-[3-(trifluoromethyl)phenyl]propanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5-7H,2,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APCCHYPQHODSBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00461591 | |
Record name | 3-(Trifluoromethyl)benzenepropanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00461591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21172-41-8 | |
Record name | 3-(Trifluoromethyl)benzenepropanal | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21172-41-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Trifluoromethyl)benzenepropanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00461591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 3-(Trifluoromethyl)benzenepropanal a crucial intermediate in certain synthetic routes for Cinacalcet?
A1: this compound serves as a key building block in synthesizing Cinacalcet via a reductive amination strategy []. This aldehyde reacts with (R)-(+)-1-(1-naphthyl)ethylamine, readily forming an imine intermediate. Subsequent reduction of this imine yields Cinacalcet. This approach is particularly advantageous as it avoids the formation of an amide intermediate, potentially simplifying the synthetic pathway and improving overall yield.
Q2: Are there alternative synthetic routes to Cinacalcet that do not involve this compound?
A2: Yes, the research paper outlines several other strategies for Cinacalcet synthesis []. These include:
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